Cas no 1804227-48-2 (1-(2-Bromo-5-nitrophenyl)-1-chloropropan-2-one)

• Product Name: 1-(2-Bromo-5-nitrophenyl)-1-chloropropan-2-one
• CAS No: 1804227-48-2
• MF: C₉H₇BrClNO₃
• MW: 292.513780832291
• CID: 4972117
• Update Time: 2025-07-22

1-(2-Bromo-5-nitrophenyl)-1-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-5-nitrophenyl)-1-chloropropan-2-one

• Inchi： 1S/C9H7BrClNO3/c1-5(13)9(11)7-4-6(12(14)15)2-3-8(7)10/h2-4,9H,1H3
• InChI Key： MVSKQYBUJWNLCM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(C(C)=O)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 2.8
• Topological Polar Surface Area: 62.9

Additional information on 1-(2-Bromo-5-nitrophenyl)-1-chloropropan-2-one

Introduction to 1-(2-Bromo-5-nitrophenyl)-1-chloropropan-2-one (CAS No. 1804227-48-2)

1-(2-Bromo-5-nitrophenyl)-1-chloropropan-2-one, identified by its Chemical Abstracts Service number CAS No. 1804227-48-2, is a significant compound in the realm of organic synthesis and pharmaceutical research. This molecule, featuring a bromo and nitro substituent on a phenyl ring coupled with a chloro group on a propanone backbone, exhibits unique chemical properties that make it valuable in the development of novel therapeutic agents.

The structural framework of 1-(2-Bromo-5-nitrophenyl)-1-chloropropan-2-one combines elements that are widely recognized for their reactivity and biological potential. The bromo atom at the 2-position of the phenyl ring provides a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Concurrently, the nitro group at the 5-position introduces electrophilic characteristics, enabling reactions like reduction to an amine or diazotization, which are crucial for medicinal chemistry applications.

The presence of a chloro substituent on the propanone moiety enhances the electrophilicity of the carbonyl carbon, facilitating nucleophilic additions and transformations that are essential for drug discovery. This combination of reactive sites makes 1-(2-Bromo-5-nitrophenyl)-1-chloropropan-2-one a versatile intermediate in synthesizing pharmacophores targeting various biological pathways.

Recent advancements in synthetic methodologies have highlighted the utility of this compound in constructing heterocyclic scaffolds. For instance, researchers have leveraged its reactivity to develop novel derivatives with enhanced binding affinity to biological targets. The integration of computational chemistry and machine learning has further accelerated the design of optimized analogs, demonstrating the compound's relevance in modern drug discovery pipelines.

In the context of medicinal chemistry, 1-(2-Bromo-5-nitrophenyl)-1-chloropropan-2-one has been explored as a precursor for molecules with potential antimicrobial and anticancer properties. The nitro group, when reduced to an amine, can be incorporated into bioactive scaffolds known to interact with bacterial enzymes or cancer cell signaling pathways. Preliminary studies have suggested that derivatives of this compound exhibit promising activity against resistant bacterial strains, underscoring its therapeutic significance.

The compound's structural features also make it an attractive candidate for developing kinase inhibitors. The bromo and chloro groups provide handles for selective labeling via transition-metal catalysis, enabling the construction of highly specific inhibitors targeting aberrant signaling pathways in diseases such as cancer. Moreover, the nitro group can be exploited to modulate solubility and metabolic stability, critical factors in drug optimization.

From a synthetic perspective, 1-(2-Bromo-5-nitrophenyl)-1-chloropropan-2-one serves as a key building block for more complex molecules. Its ability to undergo sequential functionalization allows chemists to access a wide array of derivatives with tailored properties. This flexibility is particularly valuable in fragment-based drug design, where small molecular fragments are iteratively modified to improve binding affinity and selectivity.

The compound's role in material science is also noteworthy. Beyond its pharmaceutical applications, it has been investigated for its potential use in organic electronics due to its ability to form stable radicals upon electrochemical reduction. This property makes it relevant in the development of novel organic semiconductors and light-emitting diodes (OLEDs).

In conclusion, 1-(2-Bromo-5-nitrophenyl)-1-chloropropan-2-one (CAS No. 1804227-48-2) is a multifaceted compound with broad utility across organic synthesis and pharmaceutical research. Its unique structural features enable diverse chemical transformations, making it indispensable in constructing novel therapeutic agents targeting various diseases. As research continues to evolve, this compound is poised to play an increasingly significant role in advancing both medicinal chemistry and material science.